Cas no 1809150-01-3 (3-Chloro-5,6-difluoro-1,2-benzothiazole)

• Product Name: 3-Chloro-5,6-difluoro-1,2-benzothiazole
• CAS No: 1809150-01-3
• MF: C₇H₂ClF₂NS
• MW: 205.612286090851
• CID: 5820552
• PubChem ID: 165472697
• Update Time: 2025-06-11

3-Chloro-5,6-difluoro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1117733
• 3-chloro-5,6-difluoro-1,2-benzothiazole
• 1809150-01-3
• 3-Chloro-5,6-difluoro-1,2-benzothiazole

• Inchi： 1S/C7H2ClF2NS/c8-7-3-1-4(9)5(10)2-6(3)12-11-7/h1-2H
• InChI Key： FLPLWURVMASBJU-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=CC=2SN=1)F)F

Computed Properties

• Exact Mass: 204.9564543g/mol
• Monoisotopic Mass: 204.9564543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-Chloro-5,6-difluoro-1,2-benzothiazole

3-Chloro-5,6-difluoro-1,2-benzothiazole: A Comprehensive Overview

The compound 3-Chloro-5,6-difluoro-1,2-benzothiazole, identified by the CAS number CAS No. 1809150-01-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their unique electronic properties and structural versatility. The presence of chlorine and fluorine substituents at specific positions on the benzothiazole ring imparts unique chemical and physical characteristics to this compound.

Benzothiazoles are widely studied due to their potential in pharmaceuticals, agrochemicals, and advanced materials. The 3-Chloro-5,6-difluoro substitution pattern in this compound is particularly interesting as it enhances its stability and reactivity under certain conditions. Recent studies have highlighted the role of such substituted benzothiazoles in catalytic processes and as building blocks for more complex molecules.

One of the most notable aspects of CAS No. 1809150-01-3 is its ability to participate in various chemical reactions that are crucial for synthesizing bioactive compounds. For instance, researchers have explored its use in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer properties. The fluorine atoms at positions 5 and 6 contribute significantly to the molecule's lipophilicity, making it an attractive candidate for drug design.

In addition to its role in medicinal chemistry, 3-Chloro-5,6-difluoro-1,2-benzothiazole has found applications in materials science. Its electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring its reliability as a starting material for further chemical transformations.

From an environmental perspective, understanding the behavior of CAS No. 1809150-01-3 in different ecosystems is crucial. Studies have shown that while it is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. This knowledge is essential for developing safe handling and disposal protocols.

In conclusion, 3-Chloro-5,6-difluoro-1,2-benzothiazole, with its unique structure and properties, continues to be a focal point in both academic research and industrial applications. Its versatility across multiple domains underscores its importance in advancing modern chemistry and materials science.